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Compound of Interest

Compound Name: 3-(2-Chlorophenoxy)piperidine

CAS No.: 902837-29-0

Cat. No.: B1629366 Get Quote

Executive Summary & Compound Significance
3-(2-Chlorophenoxy)piperidine (CAS: 902837-29-0 for free base; 1185297-88-4 for HCl salt)

is a critical heterocyclic building block in medicinal chemistry.[1][2] Structurally, it combines a

piperidine ring—a pharmacophore ubiquitous in analgesics and antihistamines—with a

chlorophenoxy moiety, often used to modulate lipophilicity and metabolic stability.

The Safety Paradox: While often classified generically as an "Irritant" (Warning) in vendor

catalogs, the secondary amine functionality and halogenated ether motif warrant a safety

protocol that anticipates higher reactivity and potential biological activity than indicated by

standard H-codes alone. This guide bridges the gap between regulatory compliance and

prudent scientific practice.

Chemical Identity & Physicochemical
Characterization[2][3][4]
Precise identification is the first step in safety. In drug development, this compound is most

frequently handled as its Hydrochloride (HCl) salt due to enhanced stability.
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Parameter Specification (Free Base) Specification (HCl Salt)

CAS Number 902837-29-0 1185297-88-4

Molecular Formula C₁₁H₁₄ClNO C₁₁H₁₄ClNO · HCl

Molecular Weight 211.69 g/mol 248.15 g/mol

Physical State
Viscous Liquid / Low-melting

Solid

Crystalline Solid (White to Off-

white)

Solubility
Organic solvents (DCM,

MeOH)
Water, Methanol, DMSO

Acidity (pKa) ~9-10 (Piperidine NH) N/A (Salt form)

Chirality Contains 1 chiral center (C3).
Often supplied as racemate or

enantiopure.

Researcher’s Note: The HCl salt is hygroscopic. Exposure to ambient moisture can alter

stoichiometry, affecting reaction precision. Store under inert atmosphere (Argon/Nitrogen).

Hazard Dynamics & Risk Assessment
Standard SDSs list H315/H319/H335. However, a deeper mechanistic understanding is

required for safe handling.

Mechanistic Hazards (SAR Analysis)
Secondary Amine Reactivity: The piperidine nitrogen is nucleophilic. Upon contact with

mucosal membranes, it can form alkaline environments leading to tissue irritation distinct

from acidic burns.

Chlorophenoxy Moiety: Halogenated aromatic ethers are generally stable but can be

metabolized to phenolic intermediates. While acute toxicity is typically low, chronic

sensitization cannot be ruled out without specific data.

Pharmacological Potency: As a structural analog to psychoactive or cardiovascular agents,

this compound should be treated as a Potent Compound (OEB 3) until specific toxicology

proves otherwise.
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GHS Classification (Harmonized)
Signal Word:WARNING

H302: Harmful if swallowed (Estimated based on piperidine analogs).[3][4]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5]

Operational Safety Protocol: The "Defense-in-
Depth" Strategy
This protocol uses a layered approach to minimize exposure risk.[3][5]

Engineering Controls & PPE
Primary Barrier: All handling of the solid powder must occur within a Chemical Fume Hood or

Powder Weighing Station with HEPA filtration.

Respiratory Protection: If handling outside a hood (not recommended), use a NIOSH-

approved respirator with P100 (HEPA) + Organic Vapor cartridges.

Dermal Protection: Double-gloving is standard.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (4-8 mil) or Neoprene.

Rationale: Piperidine derivatives can permeate thin nitrile; the double layer provides a

breakthrough buffer.

Handling Workflow Visualization
The following diagram outlines the "Cradle-to-Grave" workflow for safe usage in a synthesis

lab.
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Engineering Controls

Receipt & Inspection
(Verify CAS & Seal)

Storage
(Desiccator / +4°C / Argon)

 Log Inventory Weighing
(Fume Hood / Anti-static)

 Acclimatize Solubilization
(Add Solvent to Solid)

 Minimize Dust Reaction / Usage
(Closed System)

 Transfer via Syringe Disposal
(Halogenated Organic Waste)

 Quench & Segregate

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing containment during the high-risk solid handling

phase.

Emergency Response Protocols
In the event of exposure, immediate action is critical. This section provides a logic-driven

response system.

First Aid Logic
Ocular Exposure: Immediate irrigation is non-negotiable. The alkaline nature of amines can

cause saponification of corneal lipids, leading to deep tissue damage. Flush for 15 minutes

minimum.

Dermal Exposure: Do not use solvents (ethanol/acetone) to wash skin; this increases

permeability. Use soap and copious water.

Inhalation: Move to fresh air. If wheezing occurs (bronchospasm), medical observation is

required due to potential delayed pulmonary edema (rare but possible with amines).

Emergency Decision Tree

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1629366?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event Detected

Identify Exposure Type

Eye Contact Skin Contact Inhalation

Flush 15min (Eyewash)
Lift Eyelids

Remove Clothing
Wash with Soap/Water

NO Solvents

Fresh Air
Support Breathing

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Decision logic for immediate incident response.

Stability, Reactivity, and Disposal
Chemical Stability

Incompatibility: Strong oxidizing agents (e.g., permanganates, peroxides) and acid chlorides.

Decomposition: Thermal decomposition may release Hydrogen Chloride (HCl) gas and

Nitrogen Oxides (NOx).

Shelf Life: Stable for >2 years if stored desiccated at 2-8°C.

Waste Disposal Stewardship
Do not dispose of down the drain.
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Classification: Hazardous Waste (Halogenated Organic).

Segregation: Collect in a dedicated container for "Halogenated Solvents/Organics".

Labeling: Clearly mark as "Contains Piperidine Derivative - Irritant".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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